molecular formula C12H8N2O2 B8384247 3-Phenoxy-2-pyridinecarbonitrile 1-oxide

3-Phenoxy-2-pyridinecarbonitrile 1-oxide

Cat. No.: B8384247
M. Wt: 212.20 g/mol
InChI Key: KBGOOZVXPRUSDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Phenoxy-2-pyridinecarbonitrile 1-oxide is a useful research compound. Its molecular formula is C12H8N2O2 and its molecular weight is 212.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H8N2O2

Molecular Weight

212.20 g/mol

IUPAC Name

1-oxido-3-phenoxypyridin-1-ium-2-carbonitrile

InChI

InChI=1S/C12H8N2O2/c13-9-11-12(7-4-8-14(11)15)16-10-5-2-1-3-6-10/h1-8H

InChI Key

KBGOOZVXPRUSDY-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC2=C([N+](=CC=C2)[O-])C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 9.6 g of 3-phenoxy-2-pyridinecarbonitrile, [J. Med. Chem. 18, 1 (1975)] in 25 ml of glacial acetic acid is treated with 25 g of 40% peracetic acid in acetic acid. The mixture is heated at 95° C. for 16 hours. One hundred ml of isopropanol is added and the mixture is concentrated at reduced pressure. The residue is dissolved in 250 ml of dichloromethane and the organic layer is washed with excess dilute sodium hydroxide solution and is dried over anhydrous MgSO4.
Quantity
9.6 g
Type
reactant
Reaction Step One
Name
peracetic acid
Quantity
25 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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